Cas no 61220-12-0 (Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl-)

• Product name: Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl-
• CAS No: 61220-12-0
• MF: C₂₂H₂₆N₄O
• MW: 362.46804
• CID: 487886
• PubChem ID: 12608472

Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl-
• 1-[1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl]-3-phenylurea
• SCHEMBL11474850
• N-{1-[2-(1H-Indol-3-yl)ethyl]piperidin-4-yl}-N'-phenylurea
• 61220-12-0
• DTXSID00504250
• CHEMBL171477

• Inchi： InChI=1S/C22H26N4O/c27-22(24-18-6-2-1-3-7-18)25-19-11-14-26(15-12-19)13-10-17-16-23-21-9-5-4-8-20(17)21/h1-9,16,19,23H,10-15H2,(H2,24,25,27)
• InChI Key： HGCMJFYLVUNBAE-UHFFFAOYSA-N
• SMILES： C1CN(CCC1NC(=O)NC2=CC=CC=C2)CCC3=CNC4=CC=CC=C43

Computed Properties

• Exact Mass: 362.21088
• Monoisotopic Mass: 362.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 60.16